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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346

In the intricate world of fragrance chemistry, muguet (lily of the valley) aldehydes are
indispensable for creating fresh, floral, and clean scent profiles. This guide provides a detailed
comparison of the performance of Majantol®, a key muguet ingredient, against other
prominent muguet aldehydes such as Lilial®, Lyral®, and Hydroxycitronellal. This analysis is
intended for researchers, scientists, and drug development professionals seeking to
understand the nuanced performance characteristics of these aroma chemicals, supported by
available experimental data.

Olfactory and Physicochemical Properties

The performance of a fragrance ingredient is intrinsically linked to its chemical and physical
properties. These properties influence its odor profile, intensity, longevity, and stability in
various applications. The following table summarizes key quantitative data for Majantol and its

alternatives.
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. o Hydroxycitron
Property Majantol® Lilial® Lyral® lal
ella
103694-68-4[1]
CAS Number 80-54-6[5][6] 31906-04-4[2] 107-75-5[1][3]
[21[3][4]
Molecular Weight
178.27[1][3] 204.31[5][6] 210.32[7] 172.27[8]
(g/mol)
0.002 mmHg @ ~0.0041 mmHg 0.000041 mmHg  0.003 mmHg @
Vapor Pressure
25°C[9] @ 20°CJ[10] @ 23°C[2] 25°C[1][3]
Not readily
Odor Threshold 119.5 ng/L 0.27 ng/L 0.1 ng/L[7][11] _
available
Log P (o/w) 3.38[12] 4.2[6] 2.08[7] 1.42[8]
Tenacity on Not readily Not readily
17 Days[9] ) 250 hours[13] ]
Blotter available available
Substantivity Very Good/Very Not readily Not readily Not readily
(Damp/Dry) Good[9] available available available
Floral, lily of the
] Sweet, floral,
valley, Floral, muguet, Soft, delicate ) )
) i light, clean, with
Odor Profile transparent, watery, green, floral, lily, .
mugue
slightly green powdery[5] cyclamen, lilac[2] g
character[14]

and fruity[2][9]

Note: Odor threshold for Majantol® was converted from pg/L to ng/L for comparison. Direct

comparison of odor thresholds should be approached with caution as methodologies for

determination can vary between sources.

Performance Characteristics

Odor Strength and Profile: Majantol® is characterized by a transparent and intensely floral lily

of the valley scent.[2][9] In contrast, Lilial® presents a more powdery and green muguet note,

while Lyral® is known for its soft, delicate, and highly tenacious floral character.[2][5]

Hydroxycitronellal, a classic muguet aldehyde, offers a sweet and clean floral profile that can
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intensify in blends.[14] The lower odor threshold of Lyral® and Lilial® suggests a higher
potency in terms of perceivable scent at lower concentrations.

Longevity and Substantivity: Majantol® demonstrates excellent tenacity, lasting for 17 days on
a blotter, and exhibits very good substantivity on both damp and dry surfaces.[9] Lyral® is also
noted for its extraordinary tenacity.[2] The higher log P value of Lilial® suggests greater
lipophilicity, which can correlate with better substantivity on fabric and skin. The vapor pressure
Is a key determinant of longevity, with a lower vapor pressure generally indicating a longer-
lasting scent. Lyral® has a significantly lower vapor pressure compared to the others, which
aligns with its reputation for tenacity.

Stability: Majantol® is reported to have great stability in a wide range of products, including
soaps and acidic formulations.[15] Aldehydes, as a chemical class, can be prone to oxidation,
and Lilial® is noted to be very unstable in various functional bases. Hydroxycitronellal also has
recognized stability limitations, which has led to the use of its dimethyl acetal as a more stable
alternative, albeit with a different odor character.[1]

Experimental Protocols

The evaluation of fragrance performance relies on a combination of analytical techniques and
sensory panel assessments.

Gas Chromatography-Olfactometry (GC-O)

This technique is instrumental in identifying the specific chemical components responsible for a
fragrance's characteristic aroma.

Methodology:
o Sample Preparation: The fragrance material is diluted in an appropriate solvent.
« Injection: A small volume of the diluted sample is injected into the gas chromatograph.

e Separation: The individual volatile compounds are separated based on their boiling points
and interactions with the stationary phase of the GC column.
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o Detection: The effluent from the GC column is split. One portion goes to a chemical detector
(e.g., a mass spectrometer for identification), and the other portion is directed to a sniffing
port.

o Olfactory Assessment: A trained sensory panelist or "sniffer" evaluates the odor of each
compound as it elutes from the sniffing port, describing its character and intensity.

Detection

Gas Chromatograph Sniffing Port Human Assessor

% (Odor Description)
Fragrance Sample m—> GC Column gmmgg -
Mass Spectrometer
(Identification)

Click to download full resolution via product page

Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Sensory Panel Evaluation for Longevity and
Substantivity

Sensory panels are crucial for assessing how a fragrance is perceived by humans over time
and on different substrates.

Methodology:

» Panelist Selection: A panel of trained individuals with a demonstrated ability to discern and
describe different scent attributes is selected.

o Substrate Application: A standardized amount of the fragrance material, diluted to a specific
concentration in a suitable base (e.g., ethanol), is applied to the test substrate (e.g., smelling
strips, fabric swatches, or human skin).
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o Timed Evaluation: Panelists evaluate the intensity and character of the fragrance at

predefined time intervals (e.g., immediately after application, 1 hour, 4 hours, 8 hours, 24
hours).

o Data Collection: Panelists rate the fragrance intensity on a defined scale (e.g., a 1-10 scale)
and provide descriptive terms for the odor profile at each time point.

o Data Analysis: The collected data is statistically analyzed to determine the fragrance's
longevity (how long it is perceptible) and substantivity (how well it adheres to the substrate).
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Caption: Sensory Panel Evaluation Workflow for Fragrance Performance.

Stability Testing

Stability testing is essential to ensure that a fragrance maintains its intended character and is
safe for use in a finished product over its shelf life.
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Methodology:

e Product Formulation: The fragrance is incorporated into the final product base (e.g., lotion,
shampoo, soap) at a specified concentration.

o Accelerated Aging: Samples of the fragranced product are subjected to stress conditions to
simulate aging. This typically includes:

o Elevated Temperatures: Storing samples in ovens at various temperatures (e.g., 40°C,
50°C) for a set period (e.g., 1, 2, and 3 months).

o Freeze-Thaw Cycles: Cycling samples between freezing and ambient temperatures.

o Light Exposure: Exposing samples to UV and visible light to assess for discoloration and
degradation.

o Evaluation: At specified time points, the samples are evaluated for any changes in color,
clarity, viscosity, pH, and, most importantly, odor profile compared to a control sample stored
at room temperature.
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Caption: Signaling Pathway for Fragrance Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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